Cas no 801987-97-3 (1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI))
801987-97-3 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI)
CAS No:801987-97-3
MF:C11H17N5
MW:219.286181211472
CID:713064
Update Time:2023-03-29
1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-butyl-N,1-dimethyl-
- 1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI)
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-butyl-N,1-dimethyl-
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- Inchi: 1S/C11H17N5/c1-4-5-6-15(2)10-9-7-14-16(3)11(9)13-8-12-10/h7-8H,4-6H2,1-3H3
- InChI Key: SABSZMWAVMHQAL-UHFFFAOYSA-N
- SMILES: C1=NC(N(CCCC)C)=C2C=NN(C)C2=N1
Computed Properties
- Exact Mass: 219.148
- Monoisotopic Mass: 219.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI) Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
801987-97-3 (1H-Pyrazolo[3,4-d]pyrimidine,4-(butylmethylamino)-1-methyl-(8CI)) Related Products
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